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Compound of Interest

Compound Name: Heptane, 2,2,5-trimethyl-

Cat. No.: B15175853

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,5-Trimethylheptane is a branched-chain alkane, a class of saturated hydrocarbons. Due to
its flammable nature and potential for irritation, a thorough understanding of its safety and
handling protocols is crucial for professionals in research and development. This guide
provides an in-depth overview of the available safety data, handling procedures, and
emergency protocols for 2,2,5-trimethylheptane. It is important to note that specific toxicological
data for this particular isomer is limited, and therefore, handling precautions should be based
on the general properties of flammable hydrocarbon solvents.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,2,5-trimethylheptane is presented
in the table below. These properties are critical for understanding its behavior and potential
hazards.
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Property Value

Molecular Formula CioH22

Molecular Weight 142.28 g/mol
Appearance Colorless liquid
Odor Petroleum-like
Density 0.733 g/cm3

Boiling Point 148 - 150 °C

Flash Point 37.6 °C

Vapor Pressure 4.99 mmHg at 25°C
Water Solubility Practically insoluble

Hazard Identification and GHS Classification

While a definitive, universally adopted GHS classification for 2,2,5-trimethylheptane is not
consistently available across all sources, based on its properties as a flammable hydrocarbon,
it can be anticipated to fall under the following general hazard categories. It is imperative to
consult the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate
and up-to-date classification.

Potential GHS Hazard Classifications:

Flammable Liquids: Category 3

Skin Irritation: Category 2

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation,
narcotic effects)

Aspiration Hazard: Category 1

Toxicological Information

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Detailed quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median
lethal concentration) values, for 2,2,5-trimethylheptane are not readily available in the public
domain. In the absence of specific data, it is prudent to treat this compound with the same
precautions as other volatile hydrocarbons.

General Toxicological Effects of Volatile Hydrocarbons:

Inhalation: Vapors may cause respiratory tract irritation, dizziness, drowsiness, headache,
and nausea. High concentrations can lead to central nervous system depression.

o Skin Contact: May cause skin irritation, dryness, and dermatitis upon prolonged or repeated
contact.[1]

o Eye Contact: May cause irritation and redness.

« Ingestion: Aspiration of the liquid into the lungs can cause chemical pneumonitis, which can
be fatal.

Experimental Protocols

While specific experimental safety studies for 2,2,5-trimethylheptane are not publicly
documented, standardized OECD (Organisation for Economic Co-operation and Development)
guidelines are typically followed for assessing the safety of chemical substances.

Acute Oral Toxicity (OECD Guideline 420: Fixed Dose
Procedure)

This method is used to assess the acute toxic effects of a substance when administered orally.
The procedure involves a sighting study to determine the appropriate starting dose, followed by
the main study where groups of animals are dosed at fixed levels (e.g., 5, 50, 300, 2000
mg/kg). Observations for signs of toxicity and mortality are made over a period of at least 14
days.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion. A small
amount of the test substance is applied to the shaved skin of an animal (typically a rabbit) for a
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defined period. The site is then observed for signs of erythema (redness) and edema (swelling)
at specified intervals.

Fish, Acute Toxicity Test (OECD Guideline 203)

This guideline outlines a method to determine the acute lethal toxicity of a substance to fish in
freshwater. Fish are exposed to the test substance in a static or semi-static system for 96
hours. The concentration that is lethal to 50% of the test fish (LC50) is determined.

Safe Handling and Storage

Proper handling and storage procedures are paramount to ensure the safety of laboratory
personnel.

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended PPE for handling 2,2,5-trimethylheptane.

Personal Protective Equipment (PPE)

‘Wear—»| Flame-resistant Lab Coat

ResearcherY; WearI Chemical-resistant Gloves
lenti (e.g., Nitrile)

Wear

If splash
risk exists Face Shield
--------------- | (for splash risk)

P~ Safety Goggles

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 2,2,5-trimethylheptane.

Handling Procedures
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The logical workflow for safely handling 2,2,5-trimethylheptane is outlined below.

Start Handling Procedure

Consult Safety Data Sheet (SDS)

Don Appropriate PPE

Work in a well-ventilated
Fume Hood

Eliminate Ignition Sources
(open flames, sparks, hot surfaces)

Transfer using appropriate equipment
(e.g., grounded containers)

Keep container tightly closed
when not in use

End of Procedure

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling of 2,2,5-trimethylheptane.

Storage Requirements

o Store in a cool, dry, well-ventilated area away from heat and ignition sources.
o Keep containers tightly closed.
o Store separately from oxidizing agents and other incompatible materials.

o Use only approved flammable liquid storage cabinets.

Stability and Reactivity

o Chemical Stability: Stable under normal storage conditions.
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Combustion will produce carbon monoxide and carbon
dioxide.

e Hazardous Polymerization: Will not occur.

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. Water
spray may be ineffective but can be used to cool fire-exposed containers.

» Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back.

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.

Accidental Release Measures and Emergency
Procedures

A clear and logical workflow for responding to a spill is essential.
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Evacuate immediate area
and alert others

Remove all ignition sources

Ventilate the area

Contain the spill with
inert absorbent material

Y

Collect absorbed material into
a sealed container

Dispose of as hazardous waste

Decontaminate the spill area

Spill Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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